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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125 Get Quote

Researchers and laboratory personnel must handle GR 55562 dihydrochloride with care,

adhering to established safety protocols for chemical reagents. Although a specific Safety Data

Sheet (SDS) for GR 55562 dihydrochloride is not readily available in public domains, this

document provides essential safety information and outlines proper disposal procedures based

on the chemical's properties and general laboratory safety standards. This guidance is

intended to support the safe and effective use of GR 55562 dihydrochloride in a research

environment.

Chemical and Physical Properties
A summary of the known quantitative data for GR 55562 dihydrochloride is presented below.

This information is crucial for the safe handling, storage, and preparation of solutions.

Property Value Source

Molecular Weight 448.39 g/mol [1]

Molecular Formula C₂₃H₂₅N₃O₂·2HCl [1]

Purity ≥98% (HPLC) [1]

Solubility Soluble in water to 100 mM [2]

Physical Form Solid [2]
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Proper Disposal Procedures
As a precautionary measure, GR 55562 dihydrochloride and its containers should be

disposed of as chemical waste. Always consult and adhere to your institution's and local

authorities' specific waste disposal regulations. The following are general procedural steps for

the disposal of this compound:

Step 1: Personal Protective Equipment (PPE) Before handling the chemical for disposal,

ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste: Collect unadulterated GR 55562 dihydrochloride powder in a clearly labeled,

sealed container designated for chemical waste. Avoid mixing with other incompatible waste

streams.

Liquid Waste: Aqueous solutions of GR 55562 dihydrochloride should be collected in a

labeled, sealed container for aqueous chemical waste. Do not pour solutions down the drain.

[3]

Contaminated Materials: Any materials, such as weighing paper, pipette tips, and gloves,

that come into contact with GR 55562 dihydrochloride should be disposed of as solid

chemical waste.

Step 3: Labeling and Storage

Clearly label the waste container with "Hazardous Waste," the full chemical name "GR 55562
dihydrochloride," and any known hazard information.

Store the sealed waste container in a designated, secure area for hazardous waste, away

from incompatible materials, until it is collected by trained personnel for final disposal.
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Step 4: Final Disposal

Dispose of the chemical waste through your institution's designated hazardous waste

management program.[3][4] Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[4]

Signaling Pathway of the 5-HT1B Receptor
GR 55562 is a selective antagonist of the 5-HT1B receptor. Understanding the signaling

pathway of this receptor is crucial for interpreting experimental results. The diagram below

illustrates the key signaling cascades initiated by the activation of the 5-HT1B receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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